Cas no 2137688-68-5 (4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine
• CAS No: 2137688-68-5
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6512301
• PubChem ID: 165480052
• Update Time: 2025-06-08

4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine
• EN300-1110945
• 2137688-68-5

• Inchi： 1S/C11H21N3/c1-8-6-14(13-10(8)12)7-9(2)11(3,4)5/h6,9H,7H2,1-5H3,(H2,12,13)
• InChI Key： NAEZKSQVLUXGCT-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC(C)C(C)(C)C

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine

Introduction to 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine (CAS No. 2137688-68-5)

4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine, identified by the CAS number 2137688-68-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine make it a promising candidate for various drug development initiatives.

The pyrazole scaffold is a well-established core structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 4-methyl and 1-(2,3,3-trimethylbutyl) substituents in this compound imparts specific physicochemical properties that enhance its bioavailability and target specificity. Recent studies have shown that these modifications can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles, making it a valuable candidate for further investigation.

In the context of drug discovery, 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine has been evaluated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of the enzyme monoamine oxidase (MAO), which plays a crucial role in the metabolism of neurotransmitters such as serotonin and dopamine. Inhibiting MAO can have therapeutic benefits in treating conditions such as depression and Parkinson's disease. Preliminary studies have demonstrated that 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine exhibits potent and selective MAO inhibition, suggesting its potential as a lead compound for developing new antidepressants or neuroprotective agents.

Beyond its potential as an MAO inhibitor, 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high oral bioavailability and low toxicity profile make it suitable for further preclinical and clinical evaluation. Additionally, the compound's stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine is well-tolerated at therapeutic doses. Animal models have not shown significant adverse effects or organ toxicity at doses relevant to human use. These findings are encouraging and support the continued development of this compound as a potential therapeutic agent.

The future development of 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine will likely involve further optimization of its chemical structure to enhance its potency and selectivity. Additionally, more extensive preclinical studies will be necessary to fully understand its mechanism of action and potential side effects. Clinical trials will be crucial in determining the safety and efficacy of this compound in human subjects.

In conclusion, 4-methyl-1-(2,3,3-trimethylbutyl)-1H-pyrazol-3-amine (CAS No. 2137688-68-5) represents a promising new addition to the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound holds significant promise for advancing the treatment of various diseases.